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Compound of Interest

Compound Name: I-As-1

Cat. No.: B12374169 Get Quote

Efforts to compile a technical guide on the solubility and properties of a compound designated

"I-As-1" have been impeded by the inability to definitively identify a chemical entity

corresponding to this name in publicly accessible scientific databases. Extensive searches

have yielded ambiguous results, suggesting that "I-As-1" may be an internal laboratory code, a

typographical error, or a novel compound not yet widely documented.

Initial investigations into the solubility of "I-As-1" in Dimethyl Sulfoxide (DMSO) and other

common laboratory solvents were inconclusive. Searches for this term predominantly returned

information on unrelated subjects, including the chemical elements Iodine (I) and Arsenic (As),

International Accounting Standard 1 (IAS 1), and medical classifications such as Stage 1A

cancer.

Subsequent, more targeted searches for "I-As-1" in conjunction with chemical-specific

keywords such as "inhibitor," "agonist," "compound," and "cancer" also failed to identify a

specific molecule. This lack of a clear chemical identity makes it impossible to retrieve the

necessary data to fulfill the request for a detailed technical guide. Information regarding its

solubility, experimental protocols for its use, and its effects on signaling pathways is contingent

on first knowing the precise molecular structure and established nomenclature of the

compound in question.

For researchers, scientists, and drug development professionals to obtain the requested in-

depth technical information, a more specific identifier for "I-As-1" is required. Useful information

would include:
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The full chemical name according to IUPAC nomenclature.

A Chemical Abstracts Service (CAS) registry number.

A publication reference (e.g., a journal article or patent) where the synthesis and properties

of "I-As-1" are described.

The molecular structure of the compound.

Without this fundamental information, any attempt to provide data on solubility, experimental

procedures, or biological activity would be speculative and lack the scientific rigor required by

the target audience. We encourage the requester to verify the designation "I-As-1" and provide

a more precise identifier to enable a thorough and accurate compilation of the desired technical

guide.

To cite this document: BenchChem. [Unraveling "I-As-1": A Case of Ambiguous Chemical
Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374169#i-as-1-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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